![molecular formula C26H24N2O4 B295547 4-{2-[3-(4-Methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione](/img/structure/B295547.png)
4-{2-[3-(4-Methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione
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Overview
Description
4-{2-[3-(4-Methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is commonly known as PPD and has been synthesized using different methods.
Scientific Research Applications
PPD has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, PPD has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties. In agriculture, PPD has been used as a plant growth regulator and a fungicide. In materials science, PPD has been used as a precursor for the synthesis of various organic materials, including polymers and liquid crystals.
Mechanism of Action
The mechanism of action of PPD is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. PPD has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. PPD has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), which is involved in the regulation of immune and inflammatory responses. In addition, PPD has been shown to activate the peroxisome proliferator-activated receptor gamma (PPAR-γ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
PPD has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In vitro studies have shown that PPD can inhibit cell proliferation, induce cell cycle arrest, and promote apoptosis in various cancer cell lines. In vivo studies have shown that PPD can reduce inflammation, improve glucose tolerance, and prevent the development of diabetes in animal models. PPD has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
PPD has several advantages for lab experiments, including its low toxicity, high stability, and ease of synthesis. However, PPD also has some limitations, including its poor solubility in water and its tendency to form aggregates in solution. These limitations can be overcome by using appropriate solvents and surfactants and by optimizing the experimental conditions.
Future Directions
There are several future directions for research on PPD, including the development of more efficient synthesis methods, the optimization of PPD for specific applications, and the elucidation of its mechanism of action. In medicine, PPD has potential applications for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In agriculture, PPD has potential applications for the development of more effective and environmentally friendly pesticides. In materials science, PPD has potential applications for the synthesis of new organic materials with unique properties. Overall, PPD is a promising compound that has the potential to make significant contributions to various fields of research.
Synthesis Methods
PPD can be synthesized using different methods, including the Knoevenagel condensation reaction, the Claisen-Schmidt reaction, and the Michael addition reaction. The Knoevenagel condensation reaction involves the reaction of 4-methylphenoxyacetic acid and 2-formyl-1-phenyl-3,5-pyrazolidinedione in the presence of a base catalyst. The Claisen-Schmidt reaction involves the reaction of 4-methylphenoxyacetone and 2-formyl-1-phenyl-3,5-pyrazolidinedione in the presence of a base catalyst. The Michael addition reaction involves the reaction of 4-methylphenoxyacrylonitrile and 2-formyl-1-phenyl-3,5-pyrazolidinedione in the presence of a base catalyst. Each method has its advantages and limitations and can be optimized for specific applications.
Properties
Molecular Formula |
C26H24N2O4 |
---|---|
Molecular Weight |
428.5 g/mol |
IUPAC Name |
(4E)-4-[[2-[3-(4-methylphenoxy)propoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione |
InChI |
InChI=1S/C26H24N2O4/c1-19-12-14-22(15-13-19)31-16-7-17-32-24-11-6-5-8-20(24)18-23-25(29)27-28(26(23)30)21-9-3-2-4-10-21/h2-6,8-15,18H,7,16-17H2,1H3,(H,27,29)/b23-18+ |
InChI Key |
LQSWQFMXKWRSCG-PTGBLXJZSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)OCCCOC2=CC=CC=C2/C=C/3\C(=O)NN(C3=O)C4=CC=CC=C4 |
SMILES |
CC1=CC=C(C=C1)OCCCOC2=CC=CC=C2C=C3C(=O)NN(C3=O)C4=CC=CC=C4 |
Canonical SMILES |
CC1=CC=C(C=C1)OCCCOC2=CC=CC=C2C=C3C(=O)NN(C3=O)C4=CC=CC=C4 |
Origin of Product |
United States |
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